Cas no 1241894-70-1 (1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid)

• Product Name: 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid
• CAS No: 1241894-70-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4827928
• Update Time: 2025-06-11

1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-METHOXYPYRIDIN-2-YL)PIPERIDINE-4-CARBOXYLIC ACID
• 4-Piperidinecarboxylicacid,1-(5-methoxy-2-pyridinyl)-
• 5'-Methoxy-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid
• 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid

• Inchi： 1S/C12H16N2O3/c1-17-10-2-3-11(13-8-10)14-6-4-9(5-7-14)12(15)16/h2-3,8-9H,4-7H2,1H3,(H,15,16)
• InChI Key： YZDSIZCSWPDTKH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C=CC(=CN=2)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid

Introduction to 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid (CAS No. 1241894-70-1) and Its Emerging Applications in Chemical Biology

1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid, identified by the CAS number 1241894-70-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the piperidine class, which is well-documented for its role in drug design and development. The presence of a methoxypyridine moiety enhances its versatility, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid consists of a piperidine ring substituted with a 5-methoxypyridine group at the 2-position and a carboxylic acid functional group at the 4-position. This arrangement provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. The compound’s solubility profile and stability under various conditions further contribute to its utility in both in vitro and in vivo studies.

In recent years, 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. One of the most promising areas of research involves its application in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The pyridine and piperidine moieties are known to interact effectively with ATP-binding pockets of kinases, making this compound a promising candidate for further optimization.

Recent studies have highlighted the potential of 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid in modulating immune responses. Researchers have demonstrated that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. By targeting JAKs, these derivatives may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the pharmacophore through structural modifications has opened new avenues for developing immunomodulatory agents.

The compound’s significance extends beyond kinase inhibition; it has also been investigated for its potential role in neurodegenerative diseases. The pyridine-piperidine scaffold is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Preliminary studies suggest that derivatives of 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid may interact with neurotransmitter receptors, potentially offering insights into new treatments for Alzheimer’s disease and Parkinson’s disease.

From a synthetic chemistry perspective, 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid serves as an excellent building block for constructing more complex molecules. Its reactive sites allow for diverse functionalization strategies, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and carboxylation reactions. These synthetic approaches have enabled the rapid assembly of libraries of derivatives, facilitating high-throughput screening for biologically active compounds.

The pharmaceutical industry has taken note of the potential of 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid as a lead compound for drug discovery. Several companies have initiated programs to explore its derivatives as candidates for treating metabolic disorders, infectious diseases, and other unmet medical needs. The compound’s favorable pharmacokinetic properties, combined with its ability to modulate multiple targets, make it an attractive starting point for structure-based drug design.

In conclusion, 1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid (CAS No. 1241894-70-1) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity have positioned it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in human health.